8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one

• IUPAC Name: 8-bromo-1-methyl-3,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C9H9BrN2O/c1-12-8-6(5-11-9(12)13)3-2-4-7(8)10/h2-4H,5H2,1H3,(H,11,13)
• InChI Key: NRVUYPDTAHIGBC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNC1=O)C=CC=C2Br
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol

Description

8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one (8-Br-1-M-3,4-DHQ-2(1H)-one) is a heterocyclic compound belonging to the quinazolinone family of compounds. It is a colorless solid that is soluble in organic solvents and has a melting point of 108-110°C. 8-Br-1-M-3,4-DHQ-2(1H)-one is a versatile compound that has a wide range of applications in the field of organic synthesis and medicinal chemistry.

Scientific Research Applications

Catalysis and Synthesis Efficiency

Research highlights the role of certain ionic liquids and catalytic systems in enhancing the synthesis of quinazolinone derivatives, including structures similar to 8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one. For instance, a study demonstrated the efficiency of a catalytic system comprising 1-methylimidazolium hydrogen sulfate and chlorotrimethylsilane for the synthesis of quinazolinones, emphasizing the potential of such compounds in diverse synthetic pathways (H. Kefayati, F. Asghari, & Raheleh Khanjanian, 2012).

Key Intermediates in Medicinal Chemistry

8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one serves as a critical intermediate in the synthesis of more complex molecules. Its incorporation into drug discovery processes, particularly as a precursor for key intermediates, underscores its value in medicinal chemistry (K. Nishimura & T. Saitoh, 2016).

Advanced Material Synthesis

Studies also delve into the innovative synthesis of novel quinazolinone derivatives with potential applications in materials science, such as fluorescent brightening agents. This indicates the compound's versatility beyond pharmaceuticals, extending its utility to material sciences and engineering (D. W. Rangnekar & G. Shenoy, 1987).

Novel Catalytic Methodologies

Further research introduces innovative catalytic methodologies for the synthesis of quinazolinone derivatives. For example, palladium-functionalized catalysts have been employed for efficient intramolecular carbon–carbon bond formation, highlighting the compound's relevance in developing new synthetic strategies (S. Bahadorikhalili et al., 2018).

Chemical Research and Application

The compound's role extends into chemical research aimed at understanding and optimizing the synthesis of quinazolinones for therapeutic applications, demonstrating its significance as a research tool in the development of anticancer agents (He Zheng-you, 2010).